Cas no 104514-67-2 (2-Oxocanecarboxaldehyde, 8-pentyl-, cis-)

• Product Name: 2-Oxocanecarboxaldehyde, 8-pentyl-, cis-
• CAS No: 104514-67-2
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 1143442
• Update Time: 2024-07-27

2-Oxocanecarboxaldehyde, 8-pentyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 2-Oxocanecarboxaldehyde, 8-pentyl-, cis-
• 2-Oxocanecarboxaldehyde, 8-pentyl-, (2R,8R)-rel-

• Inchi： 1S/C13H24O2/c1-2-3-5-8-12-9-6-4-7-10-13(11-14)15-12/h11-13H,2-10H2,1H3/t12-,13-/m1/s1
• InChI Key： LSFBLSWSRGFPKL-CHWSQXEVSA-N
• SMILES： O1[C@H](CCCCC)CCCCC[C@@H]1C=O

Computed Properties

• Exact Mass: 212.17772

Experimental Properties

• Density: 0.936±0.06 g/cm3(Predicted)
• Boiling Point: 304.2±25.0 °C(Predicted)
• PSA: 26.3